Cas no 852399-97-4 (2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide)

• Product Name: 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• CAS No: 852399-97-4
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• CID: 3108083
• PubChem ID: 4962057
• Update Time: 2025-06-13

2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-2-chloro-N-(thien-2-ylmethyl)acetamide
• 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide

• Inchi： 1S/C10H12ClNOS/c1-2-5-12(10(13)7-11)8-9-4-3-6-14-9/h2-4,6H,1,5,7-8H2
• InChI Key： MKEFYHUSWRZKNZ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC=C)CC1=CC=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide

Comprehensive Overview of 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide (CAS No. 852399-97-4)

2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide (CAS No. 852399-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloroacetamide core, an allyl (prop-2-en-1-yl) moiety, and a thiophene ring, making it a versatile intermediate for synthetic applications. Its molecular structure, C11H12ClNOS, offers a balance of reactivity and stability, which is critical for designing novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and pesticide formulations. The compound's thiophene ring, a common motif in medicinal chemistry, contributes to its ability to interact with biological targets, while the chloroacetamide group enhances its electrophilic properties.

One of the most frequently asked questions about CAS No. 852399-97-4 is its synthetic route and scalability. The compound is typically synthesized via a nucleophilic substitution reaction between 2-(chloromethyl)thiophene and N-allylchloroacetamide, followed by purification steps to achieve high purity. This process aligns with green chemistry principles, as it minimizes waste and utilizes readily available precursors. The scalability of this synthesis makes 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide a viable candidate for industrial applications.

Another trending topic related to this compound is its role in precision agriculture. With the growing emphasis on sustainable farming practices, agrochemical researchers are exploring thiophene-derived compounds for their herbicidal and fungicidal properties. 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide has shown promise in preliminary studies as a potential active ingredient in next-generation crop protection products. Its mode of action involves disrupting enzymatic processes in target organisms, offering a selective and environmentally friendly alternative to traditional pesticides.

From a pharmaceutical perspective, the compound's N-allyl and thiophene functionalities make it a valuable scaffold for designing kinase inhibitors and GPCR modulators. Recent publications highlight its utility in fragment-based drug discovery, where its modular structure allows for rapid derivatization. The chloroacetamide group also enables covalent binding to cysteine residues in target proteins, a strategy increasingly employed in targeted cancer therapies.

Safety and regulatory compliance are critical considerations for CAS No. 852399-97-4. While the compound is not classified as hazardous under current guidelines, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under standard storage conditions (room temperature, inert atmosphere) ensures long-term usability for research purposes.

In summary, 2-Chloro-N-(prop-2-en-1-yl)-N-(thiophen-2-ylmethyl)acetamide (CAS No. 852399-97-4) represents a multifaceted tool for modern chemical research. Its applications span from pharmaceutical development to agrochemical innovation, driven by its unique structural features and synthetic accessibility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.